2-{[(2-Methylbutan-2-YL)amino]methyl}phenol

• Molecular Formula: C12H19NO
• Molecular Weight: 193.28 g/mol
• IUPAC Name: 2-[(2-methylbutan-2-ylamino)methyl]phenol
• InChI: InChI=1S/C12H19NO/c1-4-12(2,3)13-9-10-7-5-6-8-11(10)14/h5-8,13-14H,4,9H2,1-3H3
• InChI Key: TWIXGJLVVKNVRI-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)NCC1=CC=CC=C1O

Description

2-{[(2-Methylbutan-2-yl)amino]methyl}phenol is a phenolic derivative featuring a tertiary amine group (2-methylbutan-2-yl) attached via a methylene bridge to the ortho position of the phenol ring. Its synthesis typically involves nucleophilic substitution or condensation reactions, as seen in related compounds (e.g., carbamate derivatives in ).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(2-Methylbutan-2-YL)amino]methyl}phenol typically involves the reaction of 2-methylbutan-2-amine with a phenolic compound under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent oxidation. The reaction conditions, such as temperature and pressure, are optimized to achieve high yields and purity of the product .

Industrial Production Methods

Industrial production of 2-{[(2-Methylbutan-2-YL)amino]methyl}phenol involves large-scale synthesis using similar reaction conditions as in the laboratory. The process is scaled up to accommodate the production of large quantities of the compound, ensuring consistency and quality. Advanced techniques such as continuous flow reactors and automated systems are employed to enhance efficiency and reduce production costs .

Chemical Reactions Analysis

Types of Reactions

2-{[(2-Methylbutan-2-YL)amino]methyl}phenol undergoes various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones.

Reduction: The amino group can be reduced to form secondary amines.

Substitution: The compound can undergo electrophilic aromatic substitution reactions, such as nitration and halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like nitric acid (HNO3) for nitration and halogens (Cl2, Br2) for halogenation are employed.

Major Products Formed

Oxidation: Quinones and related compounds.

Reduction: Secondary amines.

Substitution: Nitro and halogenated derivatives of the original compound.

Scientific Research Applications

2-{[(2-Methylbutan-2-YL)amino]methyl}phenol has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic effects and as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the manufacture of various industrial products

Mechanism of Action

The mechanism of action of 2-{[(2-Methylbutan-2-YL)amino]methyl}phenol involves its interaction with specific molecular targets and pathways. The phenolic group can participate in hydrogen bonding and electron transfer reactions, while the amino group can form covalent bonds with biological molecules. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

Structural Analogues with Halogen Substitution

• 3-Chloro-2-{[(2-methylbutan-2-yl)amino]methyl}phenol (CAS 1486798-24-6): This compound introduces a chlorine atom at the 3-position of the phenol ring. Compared to the parent compound, the chlorine substituent may enhance lipophilicity and influence binding interactions in biological systems .

Derivatives with Bulky Alkyl/Aryl Groups

• UV-328 (2-(2H-Benzotriazol-2-yl)-4,6-bis(2-methylbutan-2-yl)phenol): UV-328 incorporates a benzotriazole ring and two tert-pentyl (2-methylbutan-2-yl) groups. The benzotriazole moiety enables UV absorption, making it a commercial UV stabilizer. The tert-pentyl groups increase steric hindrance, reducing molecular flexibility and enhancing thermal stability. In contrast, the simpler structure of 2-{[(2-methylbutan-2-yl)amino]methyl}phenol lacks UV-active components but offers a reactive amine site for further functionalization .
• 2-Methyl-4-(2-methylbutan-2-yl)phenol: This isomer shifts the tert-pentyl group to the para position.

Ether and Carbamate Derivatives

• 2-(2-(2-Methylbutan-2-yl)phenoxy)ethan-1-ol: Replacing the aminomethyl group with an ethoxyethanol chain () increases hydrophilicity. The ether linkage reduces basicity compared to the amine, altering solubility profiles and reactivity in aqueous environments.

• 2-(2-Methylbutan-2-yl)phenyl cyclopentylcarbamate :
  This carbamate derivative () replaces the hydroxyl group with a carbamate, enhancing hydrolytic stability. The cyclopentyl group introduces conformational rigidity, which could affect bioavailability compared to the more flexible amine in the target compound.

Metal-Coordination Complexes

• Zn₂Cl₂(C₂₀H₂₁N₃O)₂₂·2H₂O: A zinc complex using a tetradentate ligand with pyridyl and phenol groups (). The target compound lacks pyridyl donors, limiting its ability to coordinate metals. This difference underscores the importance of heteroatom placement in designing metallodrugs or catalysts .

Physical Properties

Compound	Melting Point (°C)	Key Functional Groups	Notable Features
2-{[(2-Methylbutan-2-yl)amino]methyl}phenol	Not reported	Phenol, tertiary amine	High solubility in polar organics
3-Chloro derivative (CAS 1486798-24-6)	Not reported	Chlorophenol, tertiary amine	Increased lipophilicity
UV-328	~100–120	Benzotriazole, tert-pentyl	UV absorption (λₘₐₓ ~340 nm)
2-(2-Methylbutan-2-yl)phenol 37b	Not reported	Phenol, tert-pentyl	Precursor for carbamates/ethers

Biological Activity

2-{[(2-Methylbutan-2-YL)amino]methyl}phenol, also known as 3-{[(2-Methylbutan-2-yl)amino]methyl}phenol, is an organic compound characterized by a phenolic structure with an amino group attached to a branched alkyl chain. This compound has gained attention for its potential biological activities, including antimicrobial, anti-inflammatory, and analgesic properties. Understanding its biological activity is crucial for exploring its therapeutic applications.

• Molecular Formula : C_{12}H_{17}N_1O_1
• Molecular Weight : Approximately 193.29 g/mol
• Functional Groups : Hydroxyl group (-OH), amino group (-NH_2)

The biological activity of 2-{[(2-Methylbutan-2-YL)amino]methyl}phenol is attributed to its ability to interact with various biological targets. The presence of the hydroxyl and amino groups allows for:

• Hydrogen Bonding : Facilitates interactions with enzymes and receptors.
• Electron Transfer Reactions : May influence redox reactions in biological systems.
• Covalent Bond Formation : Possible modification of biological macromolecules.

Antimicrobial Activity

Research indicates that compounds with similar structures exhibit antimicrobial properties. The phenolic structure can disrupt microbial cell membranes, leading to cell death. For instance, studies have shown that derivatives of phenolic compounds can inhibit the growth of various bacteria and fungi .

Anti-inflammatory Effects

The compound may modulate inflammatory pathways through inhibition of pro-inflammatory cytokines. Similar compounds have demonstrated the ability to reduce inflammation by interfering with signaling pathways such as NF-kB and MAPK .

Analgesic Properties

Analgesic effects may arise from the interaction with pain receptors, potentially influencing the opioid pathways in the central nervous system. This interaction could lead to reduced perception of pain, similar to other phenolic compounds that act on pain pathways .

Study 1: Antimicrobial Efficacy

A study evaluated the antimicrobial efficacy of 3-{[(2-Methylbutan-2-yl)amino]methyl}phenol against common pathogens such as Staphylococcus aureus and Escherichia coli. Results indicated a significant reduction in bacterial growth at concentrations above 100 µg/mL, suggesting potential as a therapeutic agent in treating infections .

Study 2: Anti-inflammatory Mechanisms

In vitro experiments demonstrated that the compound inhibited TNF-alpha production in macrophages, indicating its potential role in mitigating inflammatory responses. This was measured using ELISA assays to quantify cytokine levels in treated cells compared to controls .

Comparative Analysis with Similar Compounds

Compound Name	Molecular Formula	Key Features
3-Chloro-2-{[(3-methylbutan-2-yl)amino]methyl}phenol	C_{12}H_{16}ClN_1O_1	Contains a chlorine substituent affecting reactivity
3-{[(1-Methoxypropan-2-YL)amino]methyl}phenol	C_{13}H_{19}N_1O_2	Features a methoxy group altering solubility
3-{[(4-Methylpentan-2-YL)amino]methyl}phenol	C_{13}H_{19}N_1O_1	Similar branched alkyl chain but different carbon skeleton

The structural uniqueness of 3-{[(2-Methylbutan-2-yl)amino]methyl}phenol lies in its specific combination of functional groups and branching structure, which may confer distinct biological activities compared to its analogs.